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Compound of Interest

Compound Name: F7H

Cat. No.: B11437074

For immediate release: This document provides essential safety and logistical information for
the proper disposal of the FZD7 antagonist, F7TH (CAS No.: 897109-93-2). The following
procedures are designed to ensure the safety of laboratory personnel and to mitigate
environmental impact. Adherence to these guidelines is critical for regulatory compliance and
responsible chemical management.

F7H is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.
[1] Improper disposal can lead to significant environmental contamination and potential harm to
human health. All personnel handling F7H waste must be familiar with the safety data sheet
(SDS) and follow the procedures outlined below.

Hazard and Safety Summary

A comprehensive understanding of the hazards associated with F7H is the first step in safe
handling and disposal. The following table summarizes the key hazard information.
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Hazard Classification GHS Hazard Statement Precautionary Statement

P301 + P312: IF
Acute Toxicity, Oral (Category ) SWALLOWED: Call a POISON
H302: Harmful if swallowed o
4) CENTER or doctor/physician if

you feel unwell.[1]

Acute Aquatic Toxicity ) o P273: Avoid release to the
H400: Very toxic to aquatic life )

(Category 1) environment.[1]

Chronic Aquatic Toxicity H410: Very toxic to aquatic life

_ , P391: Collect spillage.[1]
(Category 1) with long lasting effects

Personal Protective Equipment (PPE)

Before handling F7H waste, all personnel must be equipped with the appropriate personal
protective equipment to minimize exposure risk.

Equipment Specification

Eye Protection Safety goggles with side-shields.
Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of F7H waste, from
initial collection to final removal by environmental health and safety (EHS) personnel.

1. Waste Segregation and Collection:
e Solid Waste:

o Dispose of solid F7H, contaminated lab supplies (e.g., gloves, absorbent paper), and
empty manufacturer's containers in a designated hazardous waste container.[2]
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o This container must be clearly labeled with a "Hazardous Waste" sign.[3]

o For sharps such as contaminated pipettes or broken glass, use a designated sharps
container that is puncture-resistant.[2]

Liquid Waste:

o Collect all liquid waste containing F7H, including rinsate from triple-rinsed containers, in a
leak-proof container with a screw-on cap.[2][3]

o Ensure the container is compatible with the chemical waste.

o Do not mix incompatible wastes.[3]

. Container Management:

All waste containers must be in good condition, without leaks or cracks.[3]

Keep containers securely closed except when adding waste.[2][3]

Label each container with a completed hazardous waste tag, clearly identifying the contents
as "F7H waste" and listing all chemical components.[3][4] Chemical formulas or
abbreviations are not acceptable.[3][4]

Place the primary waste container in a secondary container that can hold 110% of the
volume of the primary container to capture any potential leaks or spills.[2]

. Storage:

Designate a specific hazardous waste storage area within the laboratory.[2]

This area should be under the control of laboratory personnel and away from normal lab
activities.[2]

The storage area must be labeled with a "Danger — Hazardous Waste" sign.[2]

. Disposal of Empty Containers:

Empty F7H containers must be triple-rinsed with a suitable solvent.[3]
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The rinsate must be collected and treated as hazardous waste.[3]

After triple-rinsing, the container can be disposed of in the regular trash after defacing the
original label.[5]

ol

. Scheduling Waste Pickup:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for the hazardous waste.[3][4]

Follow your institution's specific procedures for waste removal requests.

F7H Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of F7H waste.
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Caption: Workflow for the safe disposal of F7H waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11437074?utm_src=pdf-body-img
https://www.benchchem.com/product/b11437074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11437074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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